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Compound of Interest

Compound Name: SD2

Cat. No.: B1575902

Signaling Pathways Involving SDF2

SDF2 is a key modulator of at least two significant signaling pathways: the Unfolded Protein
Response (UPR) and the Hsp90-eNOS activation pathway.

SDF2 in the Unfolded Protein Response (UPR)

SDF2 is involved in maintaining ER homeostasis by participating in the BiP chaperone cycle.[3]
[4] Under ER stress, the accumulation of unfolded proteins triggers the UPR, which is mediated
by three main sensors: IRE1, PERK, and ATF6. SDF2 appears to influence the UPR by
modulating the expression of key downstream effectors. Silencing of SDF2 has been shown to
alter the expression of the ER stress markers BiP (GRP78), sXBP1 (spliced X-box binding
protein 1), and CHOP (C/EBP homologous protein), suggesting its role in regulating cell
survival under ER stress.[1]
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SDF2's modulatory role in the Unfolded Protein Response (UPR).

SDF2 in Hsp90-eNOS Activation

SDF2 is a client protein of the molecular chaperone Hsp90. It is a critical component of the
Hsp90-eNOS (endothelial nitric oxide synthase) complex. In response to stimuli like vascular
endothelial growth factor (VEGF), SDF2 is necessary for the binding of Hsp90 to eNOS, which
leads to the phosphorylation and activation of eNOS. Activated eNOS produces nitric oxide
(NO), a key signaling molecule in various physiological processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1575902?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12339152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12339152/
https://www.researchgate.net/publication/317501288_Endoplasmic_reticulum_proteins_SDF2_and_SDF2L1_act_as_components_of_the_BiP_chaperone_cycle_to_prevent_protein_aggregation
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866835/
https://www.benchchem.com/product/b1575902#how-to-use-sd2-in-a-cell-based-assay
https://www.benchchem.com/product/b1575902#how-to-use-sd2-in-a-cell-based-assay
https://www.benchchem.com/product/b1575902#how-to-use-sd2-in-a-cell-based-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1575902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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